molecular formula C8H3ClFNO B3042160 3-Cyano-4-fluorobenzoyl chloride CAS No. 519059-08-6

3-Cyano-4-fluorobenzoyl chloride

Cat. No. B3042160
CAS RN: 519059-08-6
M. Wt: 183.56 g/mol
InChI Key: AZBJLJVMWLMSAT-UHFFFAOYSA-N
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Description

3-Cyano-4-fluorobenzoyl chloride is a chemical compound with the molecular formula C8H3ClFNO . It is used in the synthesis of polyphenylene ether and thioether ketones and also in the synthesis of fluorinated poly (aryl ether ketone)s containing 1,4-naphthalene moieties .

Safety and Hazards

3-Cyano-4-fluorobenzoyl chloride is considered hazardous. It can cause severe skin burns and eye damage. It may also cause respiratory irritation . Personal protective equipment should be used and exposure to vapors, mist, or gas should be avoided .

Mechanism of Action

Target of Action

3-Cyano-4-fluorobenzoyl chloride is a complex organic compound with a molecular formula of C8H3ClFNO The primary targets of this compound are not explicitly mentioned in the available literature

Mode of Action

Similar compounds like benzoyl chlorides are known to undergoFriedel-Crafts acylation reactions . This suggests that 3-Cyano-4-fluorobenzoyl chloride might interact with its targets through similar mechanisms, leading to changes at the molecular level.

Biochemical Pathways

It’s worth noting that similar compounds have been used in the synthesis of various pharmaceuticals and could potentially affect multiple biochemical pathways.

properties

IUPAC Name

3-cyano-4-fluorobenzoyl chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H3ClFNO/c9-8(12)5-1-2-7(10)6(3-5)4-11/h1-3H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AZBJLJVMWLMSAT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C(=O)Cl)C#N)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H3ClFNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

183.56 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Cyano-4-fluorobenzoyl chloride

Synthesis routes and methods

Procedure details

In a 250 mL round bottom flask a mixture of 3-cyano-4-fluorobenzoic acid (7.75 g, 0.047 mol) and thionyl chloride (28 mL, 0.38 mol, 8 eq) was heated to 80° C. for 1 h. The reaction mixture was concentrated in vacuo to give 8.6 g of 3-cyano-4-fluorobenzoyl chloride which can be used in the next step without further purification. 1H NMR (400 MHz, CDCl3): δ 8.49-8.43 (m, 1H), 8.42-8.36 (m, 1H), 7.44 (t, 1H).
Quantity
7.75 g
Type
reactant
Reaction Step One
Quantity
28 mL
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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